Cas no 2228146-88-9 (4-amino-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228146-88-9
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5798035
• PubChem ID: 165965707
• Update Time: 2025-10-12

4-amino-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid
• EN300-1749614
• 2228146-88-9

• Inchi： 1S/C11H16N2O2S/c1-7-13-6-9(16-7)11(10(14)15)4-2-8(12)3-5-11/h6,8H,2-5,12H2,1H3,(H,14,15)
• InChI Key： ANMIGRMJKFYSKM-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(C(=O)O)CCC(CC1)N

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 104Ų

Additional information on 4-amino-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid

Introduction to 4-amino-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid (CAS No. 2228146-88-9)

4-amino-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228146-88-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural diversity. The presence of both an amino group and a thiazole moiety in its structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for developing novel therapeutic agents.

The compound’s structure consists of a cyclohexane ring substituted with a carboxylic acid group at the 1-position and an amino group at the same position, further modified by a 2-methyl-1,3-thiazol-5-yl side chain. This arrangement creates a balance of polar and nonpolar regions, which can influence its solubility, bioavailability, and interactions with biological targets. The thiazole ring, in particular, is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 4-amino group and the thiazole moiety may interact with specific residues in target proteins, potentially modulating enzyme activity or receptor binding. For instance, derivatives of this class have been investigated for their ability to inhibit certain kinases and phosphodiesterases, which are implicated in various diseases such as cancer and inflammatory disorders.

The cyclohexane carboxylic acid component of the molecule contributes to its stability under physiological conditions while also providing a site for further functionalization. This versatility allows medicinal chemists to modify the compound’s properties by introducing additional substituents or altering existing ones. Such modifications can enhance potency, selectivity, or metabolic stability, critical factors in drug development.

In light of recent publications, researchers have explored the synthesis of analogs of 4-amino-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid to identify novel scaffolds with improved pharmacokinetic profiles. One notable study demonstrated that minor adjustments to the side chain could significantly alter the compound’s affinity for biological targets without compromising its overall efficacy. This highlights the importance of structure-activity relationship (SAR) studies in optimizing lead compounds for therapeutic use.

The compound’s potential applications extend beyond oncology; it has also been examined for its role in central nervous system (CNS) disorders. The cyclohexane ring’s rigid conformation may facilitate penetration through the blood-brain barrier, making it an attractive candidate for neuropharmacological research. Furthermore, the thiazole ring’s ability to engage with heme groups has led to investigations into its potential as an antimalarial or antimicrobial agent.

From a synthetic chemistry perspective, 4-amino-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid exemplifies the elegance of heterocyclic chemistry in creating complex molecular architectures. The synthesis typically involves multi-step reactions starting from commercially available precursors such as cyclohexanone and thiazole derivatives. Advances in catalytic methods have streamlined these processes, enabling high-yield production suitable for both academic research and industrial applications.

The compound’s physicochemical properties, including its melting point, solubility in organic solvents, and stability under storage conditions, have been thoroughly characterized. These data are essential for formulating dosage forms and ensuring consistent quality across batches. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its identity and purity.

Future directions in research may focus on exploring the compound’s interactions with cellular pathways using high-throughput screening (HTS) technologies. By identifying new binding partners or mechanisms of action, scientists can uncover novel therapeutic opportunities or repurpose existing drugs for different indications. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for 4-amino-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid, reducing environmental impact while maintaining efficiency.

In conclusion,4-amino-1-(2-methyl-1,3-thiazol-5-yl)cyclohexane-1-carboxylic acid (CAS No. 2228146-88-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features combined with recent advances in drug discovery methodologies make it a compelling subject for future investigations into new treatments for various diseases.